2-(Chloromethyl)-1-(methylsulfonyl)-1h-benzimidazole

• CAS No.: 43215-12-9
• Molecular Formula: C9H9ClN2O2S
• Molecular Weight: 244.70 g/mol
• IUPAC Name: 2-(chloromethyl)-1-methylsulfonylbenzimidazole
• InChI: InChI=1S/C9H9ClN2O2S/c1-15(13,14)12-8-5-3-2-4-7(8)11-9(12)6-10/h2-5H,6H2,1H3
• InChI Key: XHMADHOBJDAENF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C2=CC=CC=C2N=C1CCl

Description

2-(Chloromethyl)-1-(methylsulfonyl)-1h-benzimidazole is a useful research compound. Its molecular formula is C9H9ClN2O2S and its molecular weight is 244.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-(chloromethyl)benzimidazole (80 g, 0.48 mol) and methanesulfonyl chloride (58.3 mL, 0.75 mol) in 0.5 L of methylene chloride, triethylamine (136 mL, 0.97 mol) was added dropwise under nitrogen. The resulting mixture was stirred at room temperature for 6 hours. The mixture was filtered and the filtrate was evaporated. The residue was triturated in methanol and filtered to afford 74.9 g of the title compound as a brown solid.